(4-Ethoxyquinazolin-6-yl)methanamine
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Description
(4-Ethoxyquinazolin-6-yl)methanamine is a quinazoline derivative characterized by an ethoxy group at the 4-position and a methanamine moiety at the 6-position of the quinazoline core. Quinazolines are heterocyclic compounds with broad pharmacological relevance, particularly in kinase inhibition and antimicrobial applications.
Properties
Molecular Formula |
C11H13N3O |
|---|---|
Molecular Weight |
203.24 g/mol |
IUPAC Name |
(4-ethoxyquinazolin-6-yl)methanamine |
InChI |
InChI=1S/C11H13N3O/c1-2-15-11-9-5-8(6-12)3-4-10(9)13-7-14-11/h3-5,7H,2,6,12H2,1H3 |
InChI Key |
OSMSUVFOSDLMPR-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=NC=NC2=C1C=C(C=C2)CN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4-Ethoxyquinazolin-6-yl)methanamine typically involves the reaction of 4-ethoxyquinazoline with methanamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of (4-Ethoxyquinazolin-6-yl)methanamine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its pure form .
Chemical Reactions Analysis
Types of Reactions
(4-Ethoxyquinazolin-6-yl)methanamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form quinazoline derivatives with different functional groups.
Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.
Substitution: The compound can undergo substitution reactions where the ethoxy group is replaced by other functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .
Major Products Formed
The major products formed from these reactions include various quinazoline derivatives with different functional groups, which can be further utilized in medicinal chemistry and other applications .
Scientific Research Applications
(4-Ethoxyquinazolin-6-yl)methanamine has several scientific research applications, including:
Chemistry: It is used as a building block for the synthesis of more complex quinazoline derivatives.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is explored for its potential therapeutic applications in treating various diseases.
Industry: The compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (4-Ethoxyquinazolin-6-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological activity being studied .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Variations
The biological activity and physicochemical properties of quinazoline derivatives are highly dependent on substituent patterns. Below is a comparative analysis with structurally related compounds:
Key Observations:
- Substituent Position and Activity: The 4-position amine in compounds is critical for kinase inhibition, with bulky groups (e.g., thiophen-2-ylmethyl) enhancing selectivity. In contrast, the 6-methanamine group in the target compound may favor interactions with polar kinase domains .
- Antimicrobial vs. Kinase Activity: Thiourea derivatives () prioritize hydrogen-bonding interactions for antimicrobial effects, whereas ethoxy and aromatic groups () optimize hydrophobic binding in kinase pockets .
- Synthetic Yields: Microwave-assisted Suzuki coupling () achieves 58–99% yields for 6-arylquinazolines, suggesting efficient routes for analogous compounds like (4-Ethoxyquinazolin-6-yl)methanamine .
Physicochemical and Analytical Data
Comparative analytical profiles highlight structural consistency and purity:
Notes:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
